Cas no 96426-21-0 (Gly-Arg-Gly-Asp-Ser)

Gly-Arg-Gly-Asp-Ser, also known as GRGDSP, is a peptide sequence with significant biological relevance. It serves as a recognition site for matrix metalloproteinases (MMPs), playing a crucial role in extracellular matrix degradation. This product offers high purity and stability, ensuring reliable research outcomes in studies involving cell adhesion, migration, and ECM remodeling.
Gly-Arg-Gly-Asp-Ser structure
Gly-Arg-Gly-Asp-Ser structure
Product Name:Gly-Arg-Gly-Asp-Ser
CAS No:96426-21-0
MF:C17H30N8O9
MW:490.468303203583
MDL:MFCD00076459
CID:804976
PubChem ID:24895169
Update Time:2025-07-16

Gly-Arg-Gly-Asp-Ser Chemical and Physical Properties

Names and Identifiers

    • L-Serine,glycyl-L-arginylglycyl-L-a-aspartyl-
    • GLY-ARG-GLY-ASP-SER
    • GRGDS
    • H-Gly-Arg-Gly-Asp-Ser-OH
    • 2ACOH 2H2O
    • Gly-Arg-Gly-Asp-Ser-OH
    • glycyl-arginyl-glycyl-aspartyl-serine
    • GRGDS 1
    • GRGDS,FIBRONECTIN ATTACHMENT PEPTIDE
    • L-Serine,glycyl-L-arginylglycyl-L-a-aspartyl
    • L-Serine, N-[N-[N-(N2-glycyl-L-arginyl)glycyl]-L-α-aspartyl]- (ZCI)
    • L
    • Glycyl-L-arginylglycyl-L-α-aspartyl-L-serine (ACI)
    • 103: PN: WO2012045822 PAGE: 9 unclaimed sequence
    • 10: PN: WO2011036326 SEQID: 14 unclaimed protein
    • 11: PN: JP2003089648 SEQID: 12 unclaimed
    • 11: PN: US20050118158 SEQID: 11 unclaimed sequence
    • 11: PN: WO2010033220 SEQID: 76 unclaimed protein
    • 12: PN: KR20090132815 PAGE: 3 claimed sequence
    • 12: PN: KR20090132911 SEQID: 107 claimed protein
    • 12: PN: US20130052712 SEQID: 13 claimed protein
    • 13: PN: JP2004000070 SEQID: 15 unclaimed protein
    • 13: PN: KR20160113372 SEQID: 13 claimed sequence
    • 13: PN: KR20160129982 SEQID: 13 claimed sequence
    • 13: PN: WO03020279 PAGE: 61 unclaimed sequence
    • 13: PN: WO2011025158 SEQID: 13 claimed sequence
    • 154: PN: WO2021030905 SEQID: 167 claimed protein
    • 15: PN: JP2003210166 SEQID: 15 unclaimed protein
    • 15: PN: JP2004049921 SEQID: 15 unclaimed protein
    • 15: PN: KR20120114072 SEQID: 13 unclaimed protein
    • 15: PN: WO2008032712 SEQID: 16 unclaimed sequence
    • 16: PN: US20140004158 SEQID: 17 claimed sequence
    • 16: PN: WO2006075784 SEQID: 16 claimed sequence
    • 16: PN: WO2014022515 SEQID: 16 unclaimed protein
    • 17: PN: WO03037247 SEQID: 15 unclaimed sequence
    • 18: PN: WO2021024265 SEQID: 23 claimed protein
    • 1: PN: JP2004000471 SEQID: 15 unclaimed protein
    • 1: PN: JP2013135740 PAGE: 2 claimed sequence
    • 1: PN: US20100168025 SEQID: 1 unclaimed protein
    • 1: PN: WO0063247 SEQID: 26 unclaimed sequence
    • 1: PN: WO0200270 SEQID: 5 claimed protein
    • 1: PN: WO2006115295 SEQID: 5 unclaimed sequence
    • 1: PN: WO2010104208 SEQID: 1 claimed sequence
    • 1: PN: WO2013002311 SEQID: 1 claimed protein
    • 1: PN: WO2013181713 SEQID: 1 claimed protein
    • 1: PN: WO2015117158 SEQID: 3 claimed sequence
    • 20: PN: GB2411230 PAGE: 10 unclaimed sequence
    • 20: PN: KR20140027031 SEQID: 21 claimed protein
    • 213: PN: WO2014145050 SEQID: 237 claimed protein
    • 21: PN: US20040242483 SEQID: 7 unclaimed sequence
    • 21: PN: WO2010033240 SEQID: 76 unclaimed sequence
    • 22: PN: US20050036980 SEQID: 22 claimed sequence
    • 22: PN: WO02074968 SEQID: 22 unclaimed sequence
    • 23: PN: WO2012082950 PAGE: 70 claimed sequence
    • 24: PN: WO2008050907 SEQID: 24 claimed sequence
    • 25: PN: JP2009072081 SEQID: 63 unclaimed protein
    • 27: PN: FR2860236 PAGE: 6 claimed protein
    • 2: PN: EP2988130 SEQID: 2 claimed protein
    • 2: PN: JP2002369878 SEQID: 12 unclaimed sequence
    • 2: PN: JP2006045206 PAGE: 20 claimed sequence
    • 2: PN: JP2006045207 PAGE: 21 claimed sequence
    • NCGC00167212-01
    • 96426-21-0
    • L-Serine, N-(N-(N-(N2-glycyl-L-arginyl)glycyl)-L-alpha-aspartyl)-
    • MFCD00076459
    • BDBM50006330
    • NH2-Gly-Arg-Gly-Asp-Ser
    • BDBM50414896
    • SCHEMBL17440322
    • (3S)-3-{2-[(2S)-2-(2-AMINOACETAMIDO)-5-CARBAMIMIDAMIDOPENTANAMIDO]ACETAMIDO}-3-{[(1S)-1-CARBOXY-2-HYDROXYETHYL]CARBAMOYL}PROPANOIC ACID
    • Gly-Arg-Gly-Asp-Ser, >=97% (HPLC)
    • AS-77819
    • CHEMBL417553
    • DTXSID60914518
    • 3-{[2-({2-[(2-Amino-1-hydroxyethylidene)amino]-5-carbamimidamido-1-hydroxypentylidene}amino)-1-hydroxyethylidene]amino}-4-[(1-carboxy-2-hydroxyethyl)imino]-4-hydroxybutanoic acid
    • 3-{2-[2-(2-Amino-acetylamino)-5-guanidino-pentanoylamino]-acetylamino}-N-(1-carboxy-2-hydroxy-ethyl)-succinamic acid
    • (3S)-3-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-4-oxobutanoic acid
    • HY-P0295
    • DA-74133
    • (6S,12S,15S)-1-amino-6-(2-aminoacetamido)-12-(carboxymethyl)-15-(hydroxymethyl)-1-imino-7,10,13-trioxo-2,8,11,14-tetraazahexadecan-16-oic acid
    • G12228
    • Gly-Arg-Gly-Asp-Ser
    • MDL: MFCD00076459
    • Inchi: 1S/C17H30N8O9/c18-5-11(27)23-8(2-1-3-21-17(19)20)14(31)22-6-12(28)24-9(4-13(29)30)15(32)25-10(7-26)16(33)34/h8-10,26H,1-7,18H2,(H,22,31)(H,23,27)(H,24,28)(H,25,32)(H,29,30)(H,33,34)(H4,19,20,21)/t8-,9-,10-/m0/s1
    • InChI Key: RGNVSYKVCGAEHK-GUBZILKMSA-N
    • SMILES: [C@@H](CC(=O)O)(NC(=O)CNC(=O)[C@@H](NC(=O)CN)CCCNC(N)=N)C(=O)N[C@@H](CO)C(=O)O

Computed Properties

  • Exact Mass: 490.21400
  • Monoisotopic Mass: 490.21357456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 21
  • Complexity: 785
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 32
  • XLogP3: -7.9
  • Topological Polar Surface Area: 302

Experimental Properties

  • Color/Form: solid
  • PSA: 299.15000
  • LogP: -2.21460
  • Solubility: Not determined

Gly-Arg-Gly-Asp-Ser Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

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Gly-Arg-Gly-Asp-Ser Production Method

Production Method 1

Reaction Conditions
Reference
Functionalized poly(propylene fumarate) made by ring-opening polymerization using magnesium catalysts for three dimension printing
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  20 min, pH 7.4
Reference
A photo-degradable supramolecular hydrogel for selective delivery of microRNA into 3D-cultured cells
Zhou, Zhengquan; Yi, Qikun; Xia, Tingting; Yin, Wencui; Kadi, Adnan A.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2191-2198

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide
1.2 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… ;  4 h, rt
1.3 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… ;  4 h, rt
1.4 Reagents: Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… ;  4 h, rt
1.5 Reagents: Trifluoroacetic acid ,  Triisopropylsilane Solvents: Water ;  2 h, rt
Reference
Core-Shell Nanosized Assemblies Mediated by the α-β Cyclodextrin Dimer with a Tumor-Triggered Targeting Property
Quan, Chang-Yun; Chen, Jing-Xiao; Wang, Hui-Yuan; Li, Cao; Chang, Cong; et al, ACS Nano, 2010, 4(7), 4211-4219

Production Method 4

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Thioanisole ,  m-Cresol Solvents: Trifluoroacetic acid
1.2 Reagents: Thioanisole ,  Trifluoromethanesulfonic acid Solvents: Trifluoroacetic acid
Reference
Synthesis and deblocking of peptides containing β-cyclohexyl aspartic acid residues
Kalashnikov, V. V.; Troshkov, M. L.; Samukov, V. V., Zhurnal Obshchei Khimii, 1990, 60(8), 1910-18

Production Method 5

Reaction Conditions
1.1 Reagents: O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate
1.2 Reagents: O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate
1.3 Reagents: O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate
1.4 Reagents: O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate
1.5 Reagents: Trifluoroacetic acid ,  Triisopropylsilane Solvents: Water ;  90 min, rt
Reference
Photopolymerized dynamic hydrogels with tunable viscoelastic properties through thioester exchange
Brown, Tobin E.; Carberry, Benjamin J.; Worrell, Brady T.; Dudaryeva, Oksana Y.; McBride, Matthew K.; et al, Biomaterials, 2018, 178, 496-503

Production Method 6

Reaction Conditions
Reference
Magnesium Catalyzed Polymerization of End Functionalized Poly(propylene maleate) and Poly(propylene fumarate) for 3D Printing of Bioactive Scaffolds
Wilson, James A.; Luong, Derek; Kleinfehn, Alex P.; Sallam, Sahar; Wesdemiotis, Chrys; et al, Journal of the American Chemical Society, 2018, 140(1), 277-284

Production Method 7

Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  3 h, rt
1.2 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.3 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  1 h, rt
1.4 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.5 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  1 h, rt
1.6 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.7 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  1 h, rt
1.8 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.9 Reagents: 1-Hydroxybenzotriazole ,  Diisopropylethylamine ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dimethylformamide ;  1 h, rt
1.10 Reagents: Piperidine Solvents: Dimethylformamide ;  30 min, rt
1.11 Reagents: Trifluoroacetic acid Solvents: Water ;  2 h, rt
Reference
Preparation of tri(ethylene glycol) grafted core-shell type polymer support for solid-phase peptide synthesis
Kim, Jaehi; Kim, Seojung; Shin, Dong-Sik ; Lee, Yoon-Sik, Journal of Peptide Science, 2018, 24(2),

Gly-Arg-Gly-Asp-Ser Raw materials

Gly-Arg-Gly-Asp-Ser Preparation Products

Additional information on Gly-Arg-Gly-Asp-Ser

Gly-Arg-Gly-Asp-Ser (CAS No. 96426-21-0): A Key Peptide in Biomedical Research and Therapeutics

Gly-Arg-Gly-Asp-Ser (GRGDS), with the CAS number 96426-21-0, is a pentapeptide that has garnered significant attention in the fields of biochemistry, cell biology, and pharmacology. This peptide is a synthetic analog of the cell-adhesion recognition sequence found in various extracellular matrix proteins, particularly fibronectin. The sequence Gly-Arg-Gly-Asp-Ser plays a crucial role in mediating cell adhesion and signaling, making it a valuable tool in both academic research and therapeutic applications.

The primary function of GRGDS is to interact with integrins, a family of cell surface receptors that mediate cell-extracellular matrix interactions. Integrins are heterodimeric transmembrane proteins composed of α and β subunits. The Gly-Arg-Gly-Asp-Ser sequence specifically binds to the α5β1 integrin, which is widely expressed on the surface of many cell types, including fibroblasts, endothelial cells, and smooth muscle cells. This binding event triggers a series of intracellular signaling cascades that regulate various cellular processes such as proliferation, migration, and differentiation.

In recent years, the therapeutic potential of Gly-Arg-Gly-Asp-Ser has been extensively explored. One of the most promising areas of research involves its use in tissue engineering and regenerative medicine. By promoting cell adhesion and proliferation, GRGDS can enhance the integration and functionality of engineered tissues. For example, studies have shown that incorporating Gly-Arg-Gly-Asp-Ser into biomaterials used for bone regeneration can significantly improve osteoblast adhesion and mineralization.

Beyond tissue engineering, Gly-Arg-Gly-Asp-Ser has also shown promise in cancer research. The ability of this peptide to modulate integrin signaling pathways makes it a potential target for anti-cancer therapies. Research has demonstrated that GRGDS can inhibit tumor cell migration and invasion by blocking the interaction between cancer cells and the extracellular matrix. This property could be harnessed to develop novel strategies for preventing metastasis.

In addition to its direct biological effects, Gly-Arg-Gly-Asp-Ser has been utilized as a tool to study integrin-mediated signaling pathways. By using this peptide as a competitive inhibitor or agonist, researchers can gain insights into the complex mechanisms underlying cell adhesion and signaling. For instance, studies have employed GRGDS to investigate the role of specific integrins in angiogenesis, wound healing, and immune responses.

The synthesis and characterization of Gly-Arg-Gly-Asp-Ser have been well-documented in the literature. Solid-phase peptide synthesis (SPPS) is commonly used to produce this pentapeptide due to its high efficiency and purity. The resulting peptide is typically characterized using techniques such as mass spectrometry (MS) and high-performance liquid chromatography (HPLC) to ensure its identity and purity.

The safety profile of Gly-Arg-Gly-Asp-Ser has also been extensively evaluated. In vitro studies have shown that this peptide is generally well-tolerated by cells at physiologically relevant concentrations. However, as with any bioactive molecule, it is important to conduct thorough safety assessments before considering its use in clinical settings.

In conclusion, Gly-Arg-Gly-Asp-Ser (CAS No. 96426-21-0) is a versatile peptide with significant implications for both basic research and therapeutic applications. Its ability to modulate integrin-mediated cell adhesion and signaling makes it an invaluable tool in various fields of biomedical science. As research continues to advance, it is likely that new applications for this peptide will be discovered, further expanding its utility in improving human health.

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